Cas no 172843-97-9 (4-{[(tert-butoxy)carbonyl]amino}oxane-4-carboxylic acid)

• Product Name: 4-{[(tert-butoxy)carbonyl]amino}oxane-4-carboxylic acid
• CAS No: 172843-97-9
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD02683136
• CID: 92078
• PubChem ID: 1268219
• Update Time: 2025-04-18

4-{[(tert-butoxy)carbonyl]amino}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-N-BOC-Amino-4-carboxytetrahydropyran
• 4-N-(tert-Butoxycarbonyl)-amino-4-carboxytetrahydropyran
• 4-(Boc-amino)tetrahydropyran-4-carboxylic acid
• 4-((tert-Butoxycarbonyl)amino)tetrahydro-2H-pyran-4-carboxylic acid
• 4-[(2-methylpropan-2-yl)oxycarbonylamino]oxane-4-carboxylic acid
• 4-N-Boc-Amino-4-Carboxytetrah
• 4-N-BOC-Amino-4-carboxytetrahydropyrane
• 4-Boc-aMino-4-tetrahydropyrancarboxylic acid
• 4-N-Boc-aMino-4-tetrahydropyran-carboxylic acid
• 4-(tert-butoxycarbonyl)-tetrahydro-2H-pyran-4-carb
• 4-N-BOC-AMINO-4-CARBOXYTETRAHYDROPYRAN 95%
• 4-N-BOC-Amino-4-carboxytetrahydropyran,95%
• 4-(Boc-amino)tetrahydropyran-4-carboxylic acid, 95%
• 4-{[(tert-butoxy)carbonyl]amino}oxane-4-carboxylic acid
• 4-(TERT-BUTOXYCARBAMOYL)TETRAHYDROPYRAN-4-CARBOXYLIC ACID
• 4-(tert-butoxycarbonylamino)tetrahydro-2H-pyran-4-carboxylic acid
• 4-[(tert-butoxycarbonyl)amino]te
• AMY37738
• A881839
• BOC-4-AMINO-TETRAHYDROPYRAN-4-CARBOXYLIC ACID
• SPPDKPRJPFTBEV-UHFFFAOYSA-N
• SCHEMBL289956
• 4-tert-Butoxycarbonylamino-tetrahydro-pyran-4-carboxylic acid
• 4-({[(1,1-Dimethylethyl)oxy]carbonyl}amino)tetrahydro-2H-pyran-4-carboxylic acid
• Z1200998567
• SY014577
• DTXSID50361471
• 4-[(tert-butoxycarbonyl)amino]tetrahydro-2H-pyran-4-carboxylic acid
• 4-((tert-Butoxycarbonyl)amino)tetrahydro-2H-pyran-4-carboxylicacid
• XGA84397
• MFCD02683136
• 172843-97-9
• 4-[(tert-Butoxycarbonyl)amino]oxane-4-carboxylic acid
• AS-42013
• PB15717
• CS-W008506
• Boc-ThpGly-OH
• EN300-114991
• AKOS012536369
• J-515852

• MDL： MFCD02683136
• Inchi： 1S/C11H19NO5/c1-10(2,3)17-9(15)12-11(8(13)14)4-6-16-7-5-11/h4-7H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： SPPDKPRJPFTBEV-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 245.12600
• Monoisotopic Mass: 245.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9

Experimental Properties

• Color/Form: White or cream colored crystalline powder
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 157℃
• Boiling Point: 407.9℃ at 760 mmHg
• Flash Point: 200.5℃
• Refractive Index: 1.4450 (estimate)
• Solubility: Slightly soluble (15 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water. (15 g/L) (25°C)
• PSA: 84.86000
• LogP: 1.53580
• Solubility: Not determined

4-{[(tert-butoxy)carbonyl]amino}oxane-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives